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Compound of Interest

Compound Name: Yuexiandajisu E

Cat. No.: B1493594

Essential Safety and Handling Guide for
Yuexiandajisu E

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Yuexiandajisu E. The information is based on
available data and general safety protocols for related chemical compounds. Given that
Yuexiandajisu E is not fully tested, a precautionary approach is paramount.

Chemical and Physical Properties

Yuexiandajisu E is a lathyrane-type diterpenoid isolated from Euphorbia fischeriana. While
comprehensive physical and chemical data are limited, the following information has been
compiled from available sources.
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Property Value Source
CAS Number 866556-16-3 [11[2][3][41[5]
Molecular Formula C20H3005 [11[415]
Molecular Weight 350.4 g/mol [11[4115]
Physical Description Powder [1]

Purity >98% [1][5]

Soluble in Chloroform,
Dichloromethane, Ethyl
N Acetate, DMSO, Acetone, etc.
Solubility ) - ] [1][6]
For higher solubility, warming

to 37°C and ultrasonication are

recommended.
Melting Point Not available
Boiling Point Not available

Not available. Handle as a
LD50/LC50 ) )
potentially toxic compound.

Hazard Identification and Precautionary Measures

The toxicological properties of Yuexiandajisu E have not been fully investigated. However, as
a diterpenoid isolated from Euphorbia fischeriana, and belonging to the lathyrane class of
compounds known for a range of biological activities including cytotoxicity, it should be handled
with caution.[7][8][9][10][11][12][13][14]

Potential Hazards:
o Skin and Eye Irritation: Compounds from Euphorbia species are known to be irritants.

 Toxicity: Lathyrane diterpenoids have demonstrated cytotoxic effects in research.[9][10][11]
The specific acute and chronic toxicity of Yuexiandajisu E is unknown.

o Respiratory Tract Irritation: As a fine powder, inhalation may cause respiratory irritation.
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Preparation

Review available safety information
(assume hazardous)

Don appropriate Personal
Protective Equipment (PPE)

Prepare designated handling area
in a fume hood

Proceed to handling

Handling

Weigh powder carefully to
avoid dust generation

Dissolve in appropriate solvent

After experiment

Cleanup & Disposal

Decontaminate surfaces
Segregate and label waste

Dispose of waste through
licensed hazardous waste service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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